Ethyl 3-aminobenzo[b]thiophene-2-carboxylate hydrochloride

• IUPAC Name: ethyl 3-amino-1-benzothiophene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C11H11NO2S.ClH/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10;/h3-6H,2,12H2,1H3;1H
• InChI Key: WMNCGTQRJRVQHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)N.Cl
• Molecular Formula: C11H12ClNO2S
• Molecular Weight: 257.74 g/mol

Description

Ethyl 3-aminobenzo[b]thiophene-2-carboxylate is a compound that has been used in the synthesis of a ratiometric Schiff base fluorescent sensor. This sensor, referred to as R, has been shown to exhibit a highly sensitive and selective ratiometric response to In3+ in DMF/H2O tris buffer solution.

Molecular Structure Analysis

The molecular structure of Ethyl 3-aminobenzo[b]thiophene-2-carboxylate allows it to form a complex with In3+ at a ratio of 1:2. This complexation is key to its function as a sensor.

Scientific Research Applications

Fluorescent Sensor for In3+ and Pb2+ Recognition

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Significance of Indium Detection

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Lead Detection and Health Implications

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Mechanism of Action

Target of Action

The primary targets of Ethyl 3-aminobenzo[b]thiophene-2-carboxylate hydrochloride are In3+ and Pb2+ ions . These ions are recognized by the compound, which acts as a ratiometric Schiff base fluorescent sensor .

Mode of Action

The compound interacts with its targets (In3+ and Pb2+ ions) through a colorimetric/fluorescent dual-channel response . It exhibits a highly sensitive and selective ratiometric response to In3+ in DMF/H2O tris buffer solution . More importantly, it can distinguish In3+ from Ga3+ and Al3+ in less than 5 minutes .

Biochemical Pathways

The response mechanism of the compound to In3+ can be explained by photo-induced electron transfer (PET) and intramolecular charge transfer (ICT) mechanisms . These mechanisms are based on Gaussian theory calculations .

Pharmacokinetics

The compound exhibits a good linear correlation with the concentration of In3+ in the 5–25 μM range and the limit of detection for In3+ was found to be 8.36×10 –9 M . It also displayed a linear relationship to micromolar concentrations (0-50 μM) of Pb2+ and recognized Pb2+ in a ratiometric response with a detection limit of 8.3×10 –9 M .

Result of Action

The compound forms a complex with In3+ at a ratio of 1:2 with a complexation constant of 8.24×10 9 M2 . This results in a gradual decrease in fluorescence emission intensity at 420 nm and a gradual increase at 480 nm .

Action Environment

The compound can be used for the detection of indium in tap water with satisfactory recoveries . This suggests that the compound’s action, efficacy, and stability are influenced by environmental factors such as the presence of other ions and the pH of the solution.

Safety and Hazards

Ethyl 3-aminobenzo[b]thiophene-2-carboxylate may be harmful by inhalation, in contact with skin, and if swallowed. It can cause skin irritation and serious eye irritation.

Future Directions

The sensor R, derived from Ethyl 3-aminobenzo[b]thiophene-2-carboxylate, has potential for use in the detection of indium in tap water, with satisfactory recoveries. It also displayed a linear relationship to micromolar concentrations (0-50 μM) of Pb2+ and recognized Pb2+ in a ratiometric response. This suggests potential future applications in the detection of these ions.